Cas no 1486473-01-1 ((1S,2S,4R)-7-oxabicyclo2.2.1heptane-2-carbonitrile)

• Product Name: (1S,2S,4R)-7-oxabicyclo2.2.1heptane-2-carbonitrile
• CAS No: 1486473-01-1
• MF: C₇H₉NO
• MW: 123.152461767197
• CID: 5043353
• Update Time: 2025-10-30

(1S,2S,4R)-7-oxabicyclo2.2.1heptane-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• (1S,2S,4R)-7-oxabicyclo[2.2.1]heptane-2-carbonitrile
• NE43467
• (1S,2S,4R)-7-oxabicyclo2.2.1heptane-2-carbonitrile

• Inchi： 1S/C7H9NO/c8-4-5-3-6-1-2-7(5)9-6/h5-7H,1-3H2/t5-,6+,7-/m0/s1
• InChI Key： SOCKWJNQKNADLU-XVMARJQXSA-N
• SMILES： O1[C@@H]2CC[C@H]1[C@H](C#N)C2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 169
• XLogP3: 0.6
• Topological Polar Surface Area: 33

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on (1S,2S,4R)-7-oxabicyclo2.2.1heptane-2-carbonitrile

Introduction to (1S,2S,4R)-7-oxabicyclo[2.2.1]heptane-2-carbonitrile (CAS No. 1486473-01-1)

(1S,2S,4R)-7-oxabicyclo[2.2.1]heptane-2-carbonitrile is a highly specialized organic compound with a unique bicyclic structure that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 1486473-01-1, belongs to a class of molecules known for their complex stereochemistry and potential biological activity. The precise three-dimensional arrangement of its atoms, governed by the (1S,2S,4R) configuration, makes it a subject of intense interest for researchers exploring novel therapeutic agents.

The molecular framework of (1S,2S,4R)-7-oxabicyclo[2.2.1]heptane-2-carbonitrile consists of a seven-membered oxygen-containing bridgehead ring fused to two six-membered carbon rings, creating a highly strained and rigid structure. This conformational constraint often leads to unique electronic and steric properties that can be exploited in the design of bioactive molecules. The presence of a nitrile group at the 2-position further enhances its reactivity and potential utility in synthetic chemistry.

In recent years, there has been growing interest in the development of bicyclic compounds as pharmacophores due to their ability to mimic natural product scaffolds and exhibit favorable pharmacokinetic profiles. Studies have shown that such molecules can interact with biological targets in distinct ways compared to linear or planar structures, leading to improved binding affinity and selectivity. The stereochemistry of (1S,2S,4R)-7-oxabicyclo[2.2.1]heptane-2-carbonitrile, particularly the (1S,2S,4R) configuration, is thought to play a crucial role in determining its biological activity by influencing its interactions with proteins and enzymes.

One of the most compelling aspects of this compound is its potential application in the synthesis of novel drug candidates. The strained ring system presents opportunities for functionalization at multiple sites, allowing chemists to introduce various substituents that can modulate biological activity. For instance, modifications at the nitrile group or other positions on the bicyclic core could lead to derivatives with enhanced potency or selectivity for specific therapeutic targets.

Recent research has highlighted the importance of stereochemical control in the development of biologically active molecules. The precise arrangement of atoms in (1S,2S,4R)-7-oxabicyclo[2.2.1]heptane-2-carbonitrile is critical for its function as it determines how it interacts with biological systems. Computational studies have demonstrated that subtle changes in stereochemistry can significantly alter binding affinities and metabolic stability, making this compound an attractive candidate for further exploration.

The nitrile group in this molecule is particularly noteworthy as it serves as a versatile handle for further chemical transformations. Nitriles are known to participate in various reactions such as hydrolysis to carboxylic acids or reduction to amides, providing multiple pathways for derivatization. This flexibility makes (1S,2S,4R)-7-oxabicyclo[2.2.1]heptane-2-carbonitrile a valuable building block for medicinal chemists seeking to develop new compounds with tailored properties.

Advances in synthetic methodologies have also contributed to the growing interest in this compound. Modern techniques such as transition metal-catalyzed reactions and asymmetric synthesis have made it possible to construct complex bicyclic structures with high enantioselectivity. These methods have enabled researchers to access enantiomerically pure forms of (1S,2S,4R)-7-oxabicyclo[2.2.1]heptane-2-carbonitrile, which is essential for evaluating its biological potential without interference from racemic impurities.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. The unique structural features of bicyclic compounds like (1S,2S,4R)-7-oxabicyclo[2.2.1]heptane-2-carbonitrile make them suitable candidates for designing novel materials with specific properties or functionalities.

In conclusion, (1S,2S,4R)-7-oxabicyclo[2.2.1]heptane-2-carbonitrile (CAS No. 1486473-01-1) represents a fascinating example of how structural complexity can be leveraged to develop biologically active molecules. Its unique stereochemistry and functional group make it a promising candidate for further research and development in pharmaceutical chemistry and beyond.